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Introduction
Praeruptorin C (PC) is a pyranocoumarin compound isolated from the dried roots of

Peucedanum praeruptorum Dunn. Traditionally used in Chinese medicine, recent scientific

investigations have unveiled its potential therapeutic applications across a spectrum of

diseases. This document provides a comprehensive overview of the therapeutic applications of

Praeruptorin C, supported by quantitative data, detailed experimental protocols, and

visualizations of the underlying signaling pathways.

Anti-Cancer Applications
Praeruptorin C has demonstrated significant anti-proliferative and anti-metastatic effects,

particularly in non-small cell lung cancer (NSCLC).

Quantitative Data: Anti-Cancer Effects
Cell Line Assay Parameter Value Reference

A549 (NSCLC) MTT Assay IC50 33.5 ± 7.5 µM [1]

H1299 (NSCLC) MTT Assay IC50 30.7 ± 8.4 µM [1]
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Praeruptorin C inhibits the proliferation and metastasis of non-small cell lung cancer cells by

inactivating the ERK/CTSD signaling pathway.[1][2] This leads to cell cycle arrest in the G0/G1

phase, downregulation of Cyclin D1, and upregulation of p21.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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